Cas no 22197-50-8 (Benzenesulfonamide, 3-amino-N-(4-aminophenyl)-)

Benzenesulfonamide, 3-amino-N-(4-aminophenyl)- structure
22197-50-8 structure
Product Name:Benzenesulfonamide, 3-amino-N-(4-aminophenyl)-
CAS No:22197-50-8
MF:C12H13N3O2S
MW:263.315521001816
CID:237953
PubChem ID:2862582
Update Time:2025-04-19

Benzenesulfonamide, 3-amino-N-(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 3-amino-N-(4-aminophenyl)-
    • 3-amino-N-(4-aminophenyl)benzenesulfonamide
    • 22197-50-8
    • AB00093869-01
    • SR-01000217418-1
    • SR-01000217418
    • DTXSID60386418
    • Inchi: 1S/C12H13N3O2S/c13-9-4-6-11(7-5-9)15-18(16,17)12-3-1-2-10(14)8-12/h1-8,15H,13-14H2
    • InChI Key: PUHDSOZVRXUARQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)N)(NC1C=CC(=CC=1)N)(=O)=O

Computed Properties

  • Exact Mass: 263.07284784g/mol
  • Monoisotopic Mass: 263.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 107Ų

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